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Compound of Interest

Compound Name: sec-Butyl methacrylate

Cat. No.: B1582641

Proper disposal of sec-Butyl methacrylate is critical for ensuring laboratory safety and
environmental protection. This flammable and irritant chemical requires careful handling and
adherence to specific disposal protocols to mitigate risks. This guide provides essential safety
information, step-by-step disposal procedures, and relevant data to support researchers,
scientists, and drug development professionals in managing sec-Butyl methacrylate waste
safely and in compliance with regulations.

Hazard Identification

sec-Butyl methacrylate is classified as a hazardous substance. Understanding its primary
hazards is the first step in safe handling and disposal.
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Hazard . -
. Description GHS Code Citations
Classification
o Flammable liquid and
Flammable Liquid H226 [L[2]3]14108]
vapor.
Skin Irritation Causes skin irritation. H315 [L112][31[41[5]
o Causes serious eye
Eye Irritation H319 [L112][31[41[5]

irritation.

_ _ May cause respiratory
Respiratory Irritation T H335 [LI2131415]
irritation.

_ L May cause an allergic
Skin Sensitization . _ H317 [1][2]
skin reaction.

Aquatic Hazard Harmful to aquatic life. - [2][5][6]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling sec-Butyl
methacrylate to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles or eyeglasses that comply with
OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard
EN166.[7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
[6][7] A complete suit protecting against chemicals and flame-retardant antistatic protective
clothing is recommended.[2]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7] A filter respirator for
organic gases and vapors is recommended.[6]

Spill and Leak Procedures
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Immediate and appropriate response to a spill is crucial to prevent injury and environmental
contamination.

e Ensure Safety: Remove all sources of ignition (open flames, sparks, hot surfaces).[7][8]
Evacuate non-essential personnel from the area.[8]

» Ventilate the Area: Ensure adequate ventilation.[1]

o Wear PPE: Don the appropriate personal protective equipment before addressing the spill.[1]

[8]

» Contain the Spill: Prevent the spill from spreading and from entering drains, sewers, or
waterways.[1][9]

e Absorb the Spill: Use an inert, non-combustible absorbent material such as sand,
diatomaceous earth, acid binder, or universal binder to soak up the spill.[1][7]

o Collect Waste: Use non-sparking tools and explosion-proof equipment to collect the
absorbed material and place it into a suitable, sealable container for disposal.[7][9]

o Decontaminate: Clean the spill area thoroughly.
» Dispose: Dispose of the collected waste as hazardous material according to regulations.[1]

Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of sec-Butyl
methacrylate waste.
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Waste Generation & Segregation

sec-Butyl Methacrylate Waste
(Liquid, Solid, Contaminated PPE)

l
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ontain

Containment & Labeling
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l
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'
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sec-Butyl Methacrylate'
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Well-Ventilated Area

;

Store Away from Ignition Sources
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Arrange for Pickup by a
Licensed Waste Disposal Company

Final Disposal Method:
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Regulatory Compliance:
Adhere to Federal, State, & Local Regulations
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Caption: Workflow for the safe disposal of sec-Butyl methacrylate waste.
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Step-by-Step Disposal Procedure

Adherence to a systematic disposal procedure is mandatory.
e Waste Collection:

o Collect all waste materials containing sec-Butyl methacrylate, including unused product,
contaminated absorbents, and disposable PPE, in a designated hazardous waste
container.

o Do not mix with incompatible materials such as acids, bases, strong oxidizing agents, or
peroxides.[7]

o Container Requirements:

o Use a container that is in good condition, compatible with sec-Butyl methacrylate, and
can be securely sealed.

o Keep the container tightly closed when not in use to prevent the release of flammable
vapors.[9]

e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the
specific contents ("sec-Butyl Methacrylate").

» Storage:

o Store the waste container in a designated, well-ventilated, cool, and dry hazardous waste
accumulation area.[9]

o The storage area must be away from heat, sparks, open flames, and other ignition
sources.[3][7]

o Ensure the storage area has no drain or sewer access.[6]

» Final Disposal:
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o Disposal must be conducted through a licensed and approved hazardous waste disposal
company.[2][7]

o The recommended method of disposal is to burn the material in a chemical incinerator
equipped with an afterburner and scrubber.[2][10]

o Never dispose of sec-Butyl methacrylate down the drain or with regular laboratory or
household trash.[1]

o Contaminated Packaging:

o Contaminated containers should be completely emptied.[3] After appropriate professional
cleaning, they may be reused.[9]

o Packaging that cannot be properly cleaned must be disposed of in the same manner as
the chemical itself.[2][9]

Quantitative Data

The following tables provide key quantitative data for sec-Butyl methacrylate.

Physical and Chemical Hazard Data

Property Value Citations
Flash Point 44°C - 54°C [1][6]
Flammability Limits 2% (Lower), 8% (Upper) [1]
Auto-ignition Temperature 290°C [1]

UN Number 2227 [2][9][10]
Transport Hazard Class 3 (Flammable Liquid) [21[61[9]
Packing Group i [6][9]

Ecotoxicity Data

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1135691269_N-ButylMethacrylate-CASNO-97-88-1-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC216620010&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1135691269_N-ButylMethacrylate-CASNO-97-88-1-MSDS.pdf
https://www.lxmma.com/download.do?storedFileName=%2Fproduct%2Fb872c6166db2435090368158c530995c.pdf&originalFileName=n-BMA_MSDS_ENG.pdf
https://www.benchchem.com/product/b1582641?utm_src=pdf-body
https://www.tedpella.com/SDS_html/18350_N-Butyl_Methacrylate_sds.pdf
https://www.tcichemicals.com/BE/en/sds/B5371_EU_6N.pdf
https://ark-chem.co.jp/download/392/SDS-E-NBMA.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1135691269_N-ButylMethacrylate-CASNO-97-88-1-MSDS.pdf
https://ark-chem.co.jp/download/392/SDS-E-NBMA.pdf
https://www.benchchem.com/product/b1582641?utm_src=pdf-body
https://www.tedpella.com/SDS_html/18350_N-Butyl_Methacrylate_sds.pdf
https://www.inchem.org/documents/icsc/icsc/eics1018.htm
https://www.tedpella.com/SDS_html/18350_N-Butyl_Methacrylate_sds.pdf
https://www.tedpella.com/SDS_html/18350_N-Butyl_Methacrylate_sds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1135691269_N-ButylMethacrylate-CASNO-97-88-1-MSDS.pdf
https://ark-chem.co.jp/download/392/SDS-E-NBMA.pdf
https://www.lxmma.com/download.do?storedFileName=%2Fproduct%2Fb872c6166db2435090368158c530995c.pdf&originalFileName=n-BMA_MSDS_ENG.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1135691269_N-ButylMethacrylate-CASNO-97-88-1-MSDS.pdf
https://www.inchem.org/documents/icsc/icsc/eics1018.htm
https://ark-chem.co.jp/download/392/SDS-E-NBMA.pdf
https://www.inchem.org/documents/icsc/icsc/eics1018.htm
https://ark-chem.co.jp/download/392/SDS-E-NBMA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Organism Test Result Citations
Fish (Fathead

_ 96h LC50 5.57 - 11 mg/L [2][9]
Minnow)
Daphnia (Water Flea) 48h LC50 32 mg/L [2][9]
Algae 72h EC50 31.2 mg/L [9]
Algae (Green Algae) 96h EC50 57 mg/L [2]

Experimental Protocols

No specific experimental protocols for the disposal of sec-Butyl methacrylate were cited in the
searched safety data sheets. The disposal procedures are based on established hazardous
waste management principles and regulatory requirements.

Regulatory Compliance

It is the responsibility of the waste generator to ensure that all disposal activities comply with
applicable federal, state, and local laws and regulations.[1][9] Consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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